Cas no 109637-87-8 (Riboflavin 5-phosphorothioate)

Riboflavin 5-phosphorothioate Properties

Names and Identifiers

• Riboflavin 5-phosphorothioate
• 1-(2,4,5-trichlorophenoxy)propan-2-yl 2-(2,4,5-trichlorophenoxy)acetate
• riboflavin 5'-phosphorothioate
• 1-(2,4,5-trichlorophenoxy)propan-2-yl(2,4,5-trichlorophenoxy)acetate
• AC1L5EQ9
• AC1Q3QTN
• AR-1B0092
• KST-1A9814
• NSC16781
• NSC-16781
• 5'-Fmns
• 109637-87-8
• riboflavin 5/'-phosphorothioate
• 10-[(2R,3R,4S)-5-dihydroxyphosphinothioyloxy-2,3,4-trihydroxypentyl]-7,8-dimethylbenzo[g]pteridine-2,4-dione
• 1-Deoxy-1-(4-hydroxy-7,8-dimethyl-2-oxobenzo[g]pteridin-10(2H)-yl)-5-O-thiophosphonopentitol
• DTXSID60911269
• +Expand

• InChIKey： BVDKANIIUDRDSK-MBNYWOFBSA-N
• Inchi： InChI=1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1
• SMILES： OP(OC[C@@H]([C@@H]([C@@H](CN1C2=CC(=C(C=C2N=C2C(NC(N=C12)=O)=O)C)C)O)O)O)(O)=S

Computed Properties

• Exact Mass: 472.08193
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 472.08177181g/mol
• Heavy Atom Count: 31
• Complexity: 848
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 184.51